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Compound of Interest

Compound Name: Pentadecanal

Cat. No.: B032716

An In-depth Technical Resource for Researchers, Scientists, and Drug Development
Professionals

This guide provides essential safety and handling information for pentadecanal, a long-chain
aldehyde utilized in various research and development applications, including fragrance
synthesis, flavor chemistry, and as an intermediate in the production of surfactants and
pharmaceuticals.[1] Adherence to the following guidelines is critical to ensure a safe laboratory
environment and to minimize risks associated with the handling of this chemical.

Hazard Identification and Classification

Pentadecanal is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are skin and
eye irritation.[2][3][4][5][6]

GHS Hazard Statements:

o H315: Causes skin irritation.[2][3][4][5][6]

e H319: Causes serious eye irritation.[2][3][4][5][6]
e H335: May cause respiratory irritation.[4]

Signal Word: Warning[2][3][5][6]
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Hazard Pictogram:

e walt text

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of pentadecanal is

fundamental for its safe handling and storage.

Property Value Source
Chemical Formula Ci5H300 [11[3]
Molecular Weight 226.40 g/mol [1][4]
CAS Number 2765-11-9 [L12131[7]
White to almost white powder
or crystal; colorless to pale
Appearance o [1][3][8]
yellow liquid at room
temperature.
Melting Point 24 - 26 °C [1][4]
N _ 182 - 184 °C at 23 mmHg; 284
Boiling Point (1141001

- 286 °C at 760 mmHg

Vapor Pressure

0.00287 mmHg at 25 °C

[2]

Density 0.827 g/cm? [2]
Soluble in organic solvents like

Solubility ethanol and ether; limited [819]
solubility in water.

Flash Point 130 °C (266 °F) [9]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to prevent exposure and

ensure the stability of the compound.
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Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust
or vapors.[2]

» Avoid contact with skin and eyes by wearing appropriate personal protective equipment
(PPE).[2]

e Prevent the formation of dust and aerosols.[2]
e Use non-sparking tools to prevent ignition sources.[2]
e Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container.[2]

Keep in a dry, cool, and well-ventilated place.[2]

Store away from incompatible materials and foodstuff containers.[2]

Recommended storage temperature is between O - 8 °C.[1]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to minimize exposure to
pentadecanal.
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Control Parameter

Recommendation

Source

Engineering Controls

Use a local exhaust ventilation
system or work in a chemical
fume hood. Ensure safety
showers and eye wash

stations are readily accessible.

[3]

Eye/Face Protection

Wear tightly fitting safety

goggles or a face shield.

[2](3]

Skin Protection

Wear chemical-resistant
gloves and protective clothing.
Fire/flame resistant clothing
may be appropriate in certain

situations.

[2](3]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with an

appropriate cartridge.

[2]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First Aid Procedure

Source

Inhalation

Move the individual to fresh air.
If breathing is difficult, seek
medical attention.

[2]

Skin Contact

Immediately remove
contaminated clothing. Wash
the affected area with plenty of
soap and water. If skin irritation

occurs, seek medical advice.

[213]1[5]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.[2][3]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Seek medical

attention.

[2]

Accidental Release Measures

In case of a spill or accidental release, follow these procedures to mitigate the hazard.

Personal Precautions:

Evacuate personnel to a safe area.[2]

Ensure adequate ventilation.[2]

Avoid breathing dust, vapors, mist, or gas.[2]

Wear appropriate personal protective equipment.[2]

Remove all sources of ignition.[2]
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Environmental Precautions:

o Prevent further leakage or spillage if it is safe to do so.[2]

e Do not allow the chemical to enter drains, sewers, or waterways.[2]
Methods for Cleaning Up:

o For solid spills, carefully sweep or scoop up the material and place it in a suitable container
for disposal. Avoid generating dust.

 For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.

o Consult with your institution's environmental health and safety department for proper
disposal procedures.

Toxicological Information

Limited toxicological data is available for pentadecanal. The available information primarily
pertains to its irritant properties.
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Toxicity Endpoint

Result

Source

Acute Oral Toxicity

No data available

[2]

Acute Dermal Toxicity

No data available

[2]

Acute Inhalation Toxicity

No data available

[2]

Skin Corrosion/Irritation

Causes skin irritation

[21(3][41[5]€]

Serious Eye Damage/Irritation

Causes serious eye irritation

[21(3][4][5][6]

Respiratory or Skin

Sensitization

No data available

[2]

Germ Cell Mutagenicity

No data available

[2]

Carcinogenicity

No data available

[2]

Reproductive Toxicity

No data available

[2]

STOT-Single Exposure

May cause respiratory irritation

[4]

STOT-Repeated Exposure

No data available

[2]

Aspiration Hazard

No data available

[2]

Ecological Information

There is currently no available data on the ecological effects of pentadecanal.[2] Therefore, it

is crucial to prevent its release into the environment.

Experimental Workflow and Safety Decision Making

The following diagrams illustrate a general workflow for handling pentadecanal in the

laboratory and a decision tree for responding to an accidental spill.
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Preparation

Review SDS and Lab Protocols

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

y

Prepare Well-Ventilated Workspace
(Fume Hood)

Hanéling

Weigh/Dispense Pentadecanal

:

Perform Experiment

l \@ﬂup and Disposal

Store Unused Material Properly Decontaminate Work Area

.

Dispose of Waste
(Consult EHS)

l

Remove and Clean PPE
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Caption: General Laboratory Workflow for Handling Pentadecanal.
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Pentadecanal Spill Occurs
Is the spill large or small?

Large

Evacuate the area.
Alert others and supervisor.
Call emergency services.

Are you wearing appropriate PPE?

Contain the spill with absorbent material.

Retrieve and don appropriate PPE. IIGS

Clean up the spill using appropriate procedures.
Collect waste in a sealed container.

Label and dispose of waste according to institutional guidelines.

Click to download full resolution via product page

Caption: Decision Tree for Responding to a Pentadecanal Spill.

Stability and Reactivity

» Reactivity: No specific reactivity data is available.
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o Chemical Stability: The stability of pentadecanal under standard laboratory conditions has
not been explicitly detailed in the available resources.

» Possibility of Hazardous Reactions: No hazardous reactions have been reported.[3]
» Conditions to Avoid: Information on specific conditions to avoid is not available.
e Incompatible Materials: Information on incompatible materials is not available.

e Hazardous Decomposition Products: No data is available regarding hazardous
decomposition products.[2]

Disposal Considerations

All waste materials containing pentadecanal should be treated as hazardous waste.

e Dispose of in accordance with all applicable federal, state, and local environmental
regulations.

o It may be possible to dissolve the material in a combustible solvent and incinerate it in a
chemical incinerator equipped with an afterburner and scrubber.[3]

o Consult with your institution's environmental health and safety (EHS) department for specific
guidance on disposal.

This guide is intended to provide a comprehensive overview of the safety and handling of
pentadecanal based on currently available information. It is not a substitute for a thorough
review of the Safety Data Sheet (SDS) provided by the supplier and adherence to all
institutional safety protocols. Always prioritize safety and consult with your EHS department for
any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Pentadecanal: A Comprehensive Laboratory Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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pentadecanal-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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